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Compound of Interest

Compound Name: 1H-Pyrazole-3,5-dimethanamine

CAS No.: 144693-57-2

Cat. No.: B121837

Get Quote

Executive Summary
1H-Pyrazole-3,5-dimethanamine (CAS: 144693-57-2), also referred to as 3,5-

bis(aminomethyl)pyrazole, represents a high-value ligand scaffold for transition metal catalysis.

Unlike simple pyrazoles, this compound features two pendant primary amine arms,

transforming it into a versatile pincer-like or bridging ligand.

Key Technical Advantages:

Hemilability: The pendant amine groups can reversibly dissociate, creating open coordination

sites for substrate binding without decomposing the catalyst.

Proton Relay Capability: The primary amines and the pyrazole NH group can act as local

proton shuttles, lowering activation energy barriers in hydrogenation and oxidation reactions.

Supramolecular Networking: In Metal-Organic Frameworks (MOFs), the amine tails serve as

hydrogen-bond donors/acceptors, stabilizing guest molecules (e.g., CO₂) for enhanced
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catalytic conversion.

Ligand Profile & Synthesis[1][2][3][4][5]
Chemical Structure & Properties[1][3][4][6][7][8][9][10]

Formula: C₅H₁₀N₄

MW: 126.16 g/mol [1]

Coordination Modes:

κ³-N,N',N'' (Tridentate): Binds one metal center using one pyrazole nitrogen and both

amine nitrogens.

μ-pyrazolato (Bridging): Deprotonation of the pyrazole NH allows bridging two metal

centers, with amine arms providing additional stability.

Protocol 1: Synthesis of 1H-Pyrazole-3,5-dimethanamine
Note: This protocol is adapted from standard reductions of pyrazole-dicarbonitriles.

Reagents:

3,5-Dicyano-1H-pyrazole (Starting material)

LiAlH₄ (Lithium Aluminum Hydride)

Dry THF (Tetrahydrofuran)

Methanol (Quenching)

Step-by-Step Methodology:

Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a reflux condenser

and N₂ inlet.

Solubilization: Dissolve 3,5-dicyano-1H-pyrazole (10 mmol) in 50 mL dry THF. Cool to 0°C in

an ice bath.
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Reduction: Slowly add LiAlH₄ (2.5 equiv, 25 mmol) as a 1M solution in THF via syringe over

20 minutes. Caution: Exothermic gas evolution.

Reflux: Remove ice bath and heat to reflux (66°C) for 12 hours. The solution should turn

from clear to slightly opaque grey.

Quenching: Cool to 0°C. Carefully add wet THF, followed by dropwise addition of 15% NaOH

solution to precipitate aluminum salts.

Purification: Filter the white precipitate through a Celite pad. Wash the pad with warm

methanol.

Isolation: Concentrate the filtrate under reduced pressure. Recrystallize the crude oil from

Ethanol/Ether to yield hygroscopic white crystals.

Application A: Bio-Inspired Oxidation Catalysis
(Catecholase Activity)
Context: Copper(II) complexes of pyrazole-amine ligands are potent mimics of the enzyme

catechol oxidase, which oxidizes catechols to o-quinones. This reaction is a model for oxidative

coupling and aerobic oxidation protocols in organic synthesis.

Mechanism: The Dinuclear Redox Cycle
The ligand facilitates the formation of a dinuclear Cu(II) core. The pendant amines stabilize the

metal centers while the pyrazole bridges them, allowing electronic communication.
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Fig 1. Catalytic cycle for catechol oxidation using dinuclear Cu-Pyrazole complexes.
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Protocol 2: Catalytic Oxidation of 3,5-Di-tert-
butylcatechol (DTBC)
Reagents:

Ligand: 1H-Pyrazole-3,5-dimethanamine (0.1 mmol)

Metal Source: Cu(ClO₄)₂·6H₂O (0.2 mmol)

Substrate: 3,5-Di-tert-butylcatechol (DTBC) (10 mmol)
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Solvent: Methanol (MeOH)

Procedure:

Complex Formation (In-Situ): In a 25 mL flask, dissolve the ligand (12.6 mg, 0.1 mmol) in 5

mL MeOH. Add Cu(ClO₄)₂·6H₂O (74 mg, 0.2 mmol) and stir for 30 minutes at RT. The

solution will turn deep blue or green, indicating complex formation.

Substrate Addition: Add DTBC (2.22 g, 10 mmol) to the reaction mixture.

Monitoring: Monitor the formation of 3,5-di-tert-butyl-o-benzoquinone (DTBQ) by UV-Vis

spectroscopy at 400 nm (characteristic absorption band).

Workup: After 2 hours, quench the reaction with saturated NH₄Cl solution. Extract with

CH₂Cl₂ (3 x 10 mL).

Analysis: Analyze the organic layer by GC-MS or HPLC. Calculate conversion and selectivity.

Application B: Heterogeneous Catalysis in MOFs
(CO₂ Fixation)
Context: The amine groups in 1H-Pyrazole-3,5-dimethanamine are excellent nucleophiles for

activating CO₂. When incorporated into Metal-Organic Frameworks (MOFs), they act as Lewis

base sites, catalyzing the cycloaddition of CO₂ to epoxides to form cyclic carbonates (valuable

industrial solvents).

Mechanism: Dual Activation
The metal nodes (Zn/Co) act as Lewis acids activating the epoxide ring, while the ligand's

amine groups activate CO₂.
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Fig 2. Synergistic activation of CO2 and epoxides by amino-functionalized MOFs.
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Protocol 3: Synthesis of Zn-MOF & Catalytic CO₂
Fixation[3]
Reagents:

Ligand: 1H-Pyrazole-3,5-dimethanamine (0.5 mmol)

Metal Source: Zn(NO₃)₂·6H₂O (0.5 mmol)

Co-Ligand (Optional): Terephthalic acid (0.5 mmol) for pillaring

Solvent: DMF/Ethanol (1:1 v/v)

Substrate: Epichlorohydrin (10 mmol)

CO₂ Cylinder (1 atm)

Procedure:

Solvothermal Synthesis: Dissolve the ligand (63 mg, 0.5 mmol), Zn(NO₃)₂·6H₂O (148 mg, 0.5

mmol), and terephthalic acid (83 mg, 0.5 mmol) in 10 mL DMF/Ethanol mixture.

Autoclave: Seal the mixture in a Teflon-lined autoclave and heat at 100°C for 48 hours.

Isolation: Cool to RT. Filter the crystalline product (MOF) and wash with fresh ethanol (3 x 10

mL). Dry under vacuum at 80°C for 12 hours.
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Catalytic Run: Place the activated MOF (50 mg, ~5 mol% Zn) in a high-pressure reactor. Add

epichlorohydrin (0.92 g, 10 mmol) and tetrabutylammonium bromide (TBAB, 0.16 g, 0.5

mmol) as a co-catalyst.

Pressurization: Pressurize with CO₂ to 10 bar (or use a balloon for ambient pressure

reactions, requiring longer times). Heat to 80°C with stirring.

Workup: After 6 hours, vent the reactor. Filter off the solid catalyst (reusable). Analyze the

filtrate by ¹H NMR (CDCl₃) to determine yield of chloromethyl ethylene carbonate.

Troubleshooting & Optimization
Issue Potential Cause Solution

Low Yield (Synthesis)
Incomplete reduction of nitrile

groups.

Increase LiAlH₄ equivalents

(up to 4.0) and reflux time

(24h). Ensure strictly

anhydrous conditions.

Precipitate Formation

(Catalysis A)

Ligand dissociation or

insoluble complex.

Add a coordinating solvent like

MeCN or DMF (10% v/v) to

stabilize the complex.

Slow Reaction Rate (Catalysis

B)

Pore blockage or insufficient

activation.

Activate the MOF at higher

temperature (120°C) under

vacuum for 24h to remove

solvent molecules from pores.

Product Impurity
Side reactions (e.g.,

polymerization).

Lower reaction temperature or

reduce catalyst loading. Check

purity of starting epoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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